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Compound of Interest

Tert-butyl 3-(3-
Compound Name:

oxopropyl)azetidine-1-carboxylate
CAS No.: 154748-55-7

Cat. No.: B3379298

Get Quote

Executive Summary & Structural Definitions

In the context of drug design, the distinction between "3-oxomethyl" and "3-oxopropyl"
substituents on the azetidine ring represents a fundamental choice in linker length, electronic
modulation, and conformational entropy.

While nomenclature can vary in vendor catalogs, this guide standardizes the terms based on
IUPAC chemical logic and synthetic availability:

o 3-Oxomethyl Azetidine: Refers to Azetidine-3-carbaldehyde (also known as 3-
formylazetidine). The "oxomethyl" term implies a single carbon atom attached to the ring
bearing an oxo (

) group.

o 3-Oxopropyl Azetidine: Refers to 3-(Azetidin-3-yl)propanal. This is a three-carbon chain
attached to the ring, with the terminal carbon bearing the oxo group.
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Structural Comparison Table

Feature

3-Oxomethyl Azetidine (3-
Formyl)

3-Oxopropyl Azetidine (3-
Propanal)

Chemical Structure

Azetidine ring

Azetidine ring

Linker Length

0 (Direct attachment)

2 Carbon Spacer (Ethyl spacer
to CHO)

Hybridization at C3

(Ring carbon)

(Ring carbon)

Electronic Effect

Strong Electron Withdrawing

(Inductive)

Weak/Negligible Inductive
Effect

Basicity (N-H pKa)

Lower (~8.5 - 9.5) due to
proximity of EWG

Higher (~10.5 - 11.0) (Like

unsubstituted azetidine)

Primary Risk

Chemical instability

(hydration/oxidation)

Intramolecular cyclization

(Bridged bicyclic formation)

Physicochemical Properties & Electronic Profiling
Basicity and lonization (pKa Modulation)

The most significant functional difference between these two scaffolds is the basicity of the

azetidine nitrogen. This parameter dictates the protonation state at physiological pH (7.4),

influencing membrane permeability and solubility.

o 3-Oxomethyl (Formyl): The carbonyl group is directly attached to the C3 position. Although it

is not directly conjugated to the nitrogen (which would require an

nitrogen as in an amide), the strong inductive electron-withdrawing effect (-1) propagates

through the

-bonds (

). This reduces the electron density on the nitrogen lone pair, lowering the pKa.

o 3-Oxopropyl: The carbonyl is separated from the ring by two methylene units (
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). The inductive effect falls off rapidly with distance (

). Consequently, the nitrogen retains a high pKa, similar to unsubstituted azetidine (~11.3),
making it predominantly protonated and cationic at physiological pH.

Visualization of Electronic Effects

3-Oxopropy! Distance ‘( Attenuated Inductive Effecn Preserves N lone pair availability M Higher pKa (~11.0)
Long Linker 'k (Distance dampening) J Highly Basic
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Short Linker (EWG pulls density) ) Less Basic

Click to download full resolution via product page

Figure 1: Comparative analysis of inductive effects on azetidine nitrogen basicity.

Stability & Reactivity Profiles
Chemical Instability of 3-Oxomethyl Azetidine

The 3-formyl species is chemically fragile. The aldehyde is sterically exposed and electronically
activated by the strained ring.

» Hydration: In aqueous media, the aldehyde exists in equilibrium with its gem-diol form [

1

» Oxidation: It is a "metabolic hotspot," rapidly oxidized by Aldehyde Dehydrogenases (ALDH)
to Azetidine-3-carboxylic acid, a zwitterionic species that may fail membrane permeability
requirements.

Intramolecular Cyclization of 3-Oxopropyl Azetidine

The 3-oxopropyl derivative carries a unique risk: Self-lmmolation via Cyclization. If the
azetidine nitrogen is unprotected (free base), the flexible propyl chain allows the carbonyl
carbon to fold back into proximity with the nitrogen lone pair.

o Mechanism: Nucleophilic attack of the amine (N1) onto the aldehyde (C6).
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¢ Thermodynamics: This forms a bridged bicyclic hemiaminal (specifically a 2-oxa-5-
azabicyclo[2.2.1]heptane derivative). This 6-membered transition state is entropically
favored, often making the isolation of the free amine form of 3-oxopropyl azetidine difficult
without trapping it as a salt or protecting group.

Cyclization Pathway Diagram[1]

3-Oxopropyl Azetidine
(Free Base)

Conformational Folding
(Chain flexibility)

ntropically Favored

Nucleophilic Attack
(N lone pair -> C=0)

eversible Equilibrium

Bridged Bicyclic Hemiaminal

(Stable/Trapped State)

Click to download full resolution via product page
Figure 2: The intramolecular cyclization pathway unique to the 3-oxopropyl homologue.

Synthetic Methodologies
Synthesis of 3-Oxomethyl Azetidine (Protected)

Because of the instability of the free aldehyde, this is typically generated from the reduction of
the ester or nitrile in situ.

» Starting Material:N-Boc-Azetidine-3-carboxylic acid (commercially available).
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e Reduction: Conversion to the Weinreb amide followed by reduction with DIBAL-H or LiAIH4
at -78°C.

« |solation: Must be kept N-protected (Boc/Cbz) to prevent polymerization.

Synthesis of 3-Oxopropyl Azetidine

This scaffold is accessible via chain extension or Michael addition.
o Starting Material:N-Boc-3-iodoazetidine.

o Radical Cross-Coupling: Reaction with methyl acrylate (Giese reaction conditions) followed
by reduction.

o Alternative (Michael): If starting from N-Boc-3-methyleneazetidine, hydroboration-oxidation
yields the alcohol, which is oxidized to the aldehyde (Swern or Dess-Martin).

Strategic Application in Drug Design
When to use 3-Oxomethyl (Formyl):

o Covalent Inhibitors: The aldehyde is a "warhead" that can form reversible Schiff bases with
active site Lysine residues.

o Fragment Merging: Used as a minimal linker to attach an aryl group via Reductive Amination.

 Rigidity: Provides a rigid exit vector from the ring.

When to use 3-Oxopropyl:

o Reaching Deep Pockets: The 3-carbon chain allows the terminal functional group to extend
into solvent-exposed areas or deep hydrophobic pockets.

» Flexibility: Essential when the binding pose requires the side chain to adopt a specific
conformation that a rigid linker cannot access.

o PROTAC Linkers: The propyl chain serves as an ideal "short" spacer in bifunctional
degradation compounds.
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 Commercial Reagent Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15497973/
https://pubmed.ncbi.nlm.nih.gov/15497973/
https://www.sigmaaldrich.cn/CN/zh/product/bldpharmatech/bl3h1f1c8421
https://www.benchchem.com/product/b3379298/docs#comparative-technical-guide-3-oxomethyl-vs-3-oxopropyl-azetidines
https://www.benchchem.com/product/b3379298/docs#comparative-technical-guide-3-oxomethyl-vs-3-oxopropyl-azetidines
https://www.benchchem.com/product/b3379298/docs#comparative-technical-guide-3-oxomethyl-vs-3-oxopropyl-azetidines
https://www.benchchem.com/product/b3379298/docs#comparative-technical-guide-3-oxomethyl-vs-3-oxopropyl-azetidines
https://www.benchchem.com/product/b3379298?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

